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Compound of Interest

Compound Name: Phenylselenyl bromide

Cat. No.: B105852 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe management and disposal of waste streams containing

Phenylselenyl bromide. The following information is intended to supplement, not replace,

institutional and regulatory guidelines. Always consult your institution's Environmental Health

and Safety (EHS) department for specific protocols and requirements.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Phenylselenyl bromide?

A1: Phenylselenyl bromide is a hazardous chemical with multiple risks. It is classified as

acutely toxic if swallowed or inhaled, causes severe skin burns and eye damage, and may

cause damage to organs, particularly the liver, through prolonged or repeated exposure.[1] It is

also very toxic to aquatic life with long-lasting effects.[1][2] The compound is moisture-sensitive

and has a strong, unpleasant odor (stench).[1][2]

Q2: What are the immediate first aid measures in case of exposure?

A2:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1]
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Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove the individual from the exposure area to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

Q3: How should I store Phenylselenyl bromide and its waste?

A3: Store Phenylselenyl bromide in a tightly closed container in a dry, cool, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents and strong

bases.[1] It is moisture-sensitive and should be handled under an inert gas atmosphere.[3]

Waste containers should be clearly labeled as "Hazardous Waste" and include the full chemical

name. Store waste in a designated satellite accumulation area.

Q4: Can I dispose of Phenylselenyl bromide waste down the drain?

A4: No. Phenylselenyl bromide is very toxic to aquatic organisms and should not be released

into the environment.[1][2] Disposal down the sanitary sewer is prohibited. All waste containing

this compound must be managed as hazardous waste.

Q5: What personal protective equipment (PPE) is required when handling Phenylselenyl
bromide waste?

A5: Appropriate PPE includes chemical safety goggles or a face shield, chemical-resistant

gloves (e.g., nitrile), and a lab coat.[4] All handling of Phenylselenyl bromide and its waste

should be conducted in a properly functioning chemical fume hood.[2]
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Issue Possible Cause Recommended Solution

Persistent, strong odor in the

lab.

Improperly sealed waste

container; contamination of lab

surfaces or equipment.

Ensure all waste containers

are tightly sealed.

Decontaminate surfaces and

glassware that have come into

contact with Phenylselenyl

bromide using a 10-20%

bleach solution, followed by a

thorough wash with soap and

water. All decontamination

materials should be disposed

of as hazardous waste.

Yellow or brown staining on

equipment.

Residual Phenylselenyl

bromide.

Clean contaminated

equipment with a suitable

organic solvent (e.g., acetone)

to remove the bulk of the

residue, collecting the rinsate

as hazardous waste. Then,

decontaminate with a bleach

solution as described above.

Waste container is bulging or

showing signs of pressure.

Reaction with incompatible

materials in the waste stream

or decomposition due to

moisture.

Do not handle the container.

Evacuate the immediate area

and contact your institution's

EHS department for

emergency assistance.

Data Presentation
Table 1: Physical and Chemical Properties of Phenylselenyl Bromide
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Property Value Reference

CAS Number 34837-55-3 [1]

Molecular Formula C₆H₅BrSe [1]

Molecular Weight 235.97 g/mol [1]

Appearance Dark brown solid [1]

Melting Point 60 - 62 °C [1]

Boiling Point 107 - 108 °C @ 15 mmHg [1]

Solubility Insoluble in water [1]

Table 2: Hazard Classifications for Phenylselenyl Bromide

Hazard Classification Category

Acute Toxicity, Oral Category 3

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2

Hazardous to the Aquatic Environment, Acute Category 1

Hazardous to the Aquatic Environment, Chronic Category 1

Source: Compiled from Safety Data Sheets.[1]

Experimental Protocols
Protocol 1: Decontamination of Glassware and Surfaces
This protocol is for the routine decontamination of items contaminated with small amounts of

Phenylselenyl bromide.
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Materials:

10-20% aqueous bleach solution (sodium hypochlorite)

Detergent and water

Appropriate PPE (lab coat, gloves, safety goggles)

Designated hazardous waste container for solids and liquids

Procedure:

Pre-rinse: In a chemical fume hood, rinse the contaminated glassware or wipe down

surfaces with a suitable organic solvent (e.g., acetone) to remove the bulk of the

Phenylselenyl bromide residue.

Collect Rinsate: All solvent rinsate must be collected in a designated hazardous waste

container.

Bleach Treatment: Carefully apply a 10-20% aqueous bleach solution to the glassware or

surface. Allow the bleach solution to remain in contact for at least 30 minutes. The bleach will

oxidize the selenium compounds.

Washing: After the bleach treatment, thoroughly wash the glassware or surface with

detergent and warm water.

Final Rinse: Rinse with deionized water.

Waste Disposal: Dispose of all contaminated wipes, PPE, and initial rinsate as hazardous

waste.

Protocol 2: Neutralization of Phenylselenyl Bromide
Waste Streams
This protocol outlines a method for the neutralization of small quantities of aqueous and

organic waste streams containing Phenylselenyl bromide before collection by a hazardous
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waste management service. This procedure should only be performed by trained personnel in a

chemical fume hood.

Materials:

Waste stream containing Phenylselenyl bromide

Sodium hypochlorite solution (household bleach, ~5-6%)

Sodium thiosulfate solution (10% w/v)

Stir plate and stir bar

pH paper or pH meter

Appropriate PPE

Ice bath

Procedure:

Preparation: In a chemical fume hood, place the beaker containing the Phenylselenyl
bromide waste stream in an ice bath on a stir plate and begin stirring.

Oxidation: Slowly add the sodium hypochlorite solution dropwise to the stirring waste. The

reaction can be exothermic, so maintain the temperature of the mixture below 25°C.

Continue adding bleach until the characteristic dark color of the Phenylselenyl bromide has

disappeared.

Quenching Excess Oxidant: After the initial oxidation is complete, slowly add a 10% sodium

thiosulfate solution to quench any excess sodium hypochlorite. Add the thiosulfate solution

until a starch-iodide test paper (if used) no longer turns blue/black, indicating the absence of

an oxidizing agent.

pH Adjustment: Check the pH of the final solution. Neutralize the solution to a pH between 6

and 8 by adding a suitable acid (e.g., dilute HCl) or base (e.g., sodium bicarbonate) as

needed.
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Final Disposal: The treated solution should be transferred to a properly labeled hazardous

waste container for collection by your institution's EHS department.
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Caption: Workflow for managing Phenylselenyl bromide waste.
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Caption: Simplified proposed pathway for Phenylselenyl bromide neutralization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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